Cas no 79498-30-9 (Leukamenin E)

• Product Name: Leukamenin E
• CAS No: 79498-30-9
• MF: C₂₂H₃₂O₅
• MW: 376.486487388611
• CID: 577948
• Update Time: 2024-03-01

Leukamenin E Chemical and Physical Properties

Names and Identifiers

• Kaur-16-en-15-one,3-(acetyloxy)-7,14-dihydroxy-, (3b,7a,14R)-
• 1H-2,10a-Ethanophenanthrene,kaur-16-en-15-one deriv.
• Deoxyshikoccidin
• Leukamenin E

• Inchi： 1S/C22H32O5/c1-11-13-6-7-14-21(5)9-8-17(27-12(2)23)20(3,4)15(21)10-16(24)22(14,18(11)25)19(13)26/h13-17,19,24,26H,1,6-10H2,2-5H3/t13-,14-,15+,16+,17-,19+,21-,22-/m0/s1
• InChI Key： FWHAVXHOWGXALS-OACISFLYSA-N
• SMILES： O[C@@H]1C[C@@H]2C(C)(C)[C@H](CC[C@@]2(C)[C@@H]2CC[C@H]3C(=C)C([C@]21[C@@H]3O)=O)OC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 712
• Topological Polar Surface Area: 83.8
• XLogP3: 2.281

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Kaurane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Kaurane diterpenoids